Ethyl 4-(2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[[3-[2-[(4-methoxybenzoyl)amino]ethyl]-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C26H26N6O5S/c1-3-37-26(35)18-4-8-19(9-5-18)28-23(33)16-38-24-13-12-21-29-30-22(32(21)31-24)14-15-27-25(34)17-6-10-20(36-2)11-7-17/h4-13H,3,14-16H2,1-2H3,(H,27,34)(H,28,33)
• InChI Key: SXEDIIGAOSBXRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3CCNC(=O)C4=CC=C(C=C4)OC)C=C2
• Molecular Formula: C26H26N6O5S
• Molecular Weight: 534.6 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and heterocyclic compounds, including a 1,2,4-triazole ring and a benzoate ester. These types of compounds are often found in pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic ring. The 1,2,4-triazole ring is a five-membered ring containing three nitrogen atoms and two carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The 1,2,4-triazole ring is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzoate ester could influence its solubility, while the 1,2,4-triazole ring could affect its acidity and basicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Compounds containing a 1,2,4-triazole ring are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research could explore new synthesis methods for 1,2,4-triazole-containing compounds, as well as their potential applications in medicine and other fields.